N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)-4-(thiophen-2-yl)thiazole-2-carboxamide

• IUPAC Name: N-[2-(2-oxopyrimidin-1-yl)ethyl]-4-thiophen-2-yl-1,3-thiazole-2-carboxamide
• InChI: InChI=1S/C14H12N4O2S2/c19-12(15-5-7-18-6-2-4-16-14(18)20)13-17-10(9-22-13)11-3-1-8-21-11/h1-4,6,8-9H,5,7H2,(H,15,19)
• InChI Key: ASVGSTKWTVSSIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=O)N=C1)CCNC(=O)C2=NC(=CS2)C3=CC=CS3
• Molecular Formula: C14H12N4O2S2
• Molecular Weight: 332.4 g/mol

Description

N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)-4-(thiophen-2-yl)thiazole-2-carboxamide, also known as OPT, is a novel small molecule compound that has been synthesized and studied for its potential applications in scientific research. OPT has a unique chemical structure that makes it an interesting candidate for further study. In

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed various methods for synthesizing thiophene and pyrimidine derivatives, which are structurally related to N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)-4-(thiophen-2-yl)thiazole-2-carboxamide. These methods often involve the reaction of thiophene carboxamide with different reagents to yield compounds with potential biological activities (Ahmed, 2007). Another study highlighted the synthesis of thiazolo[5,4-d]pyrimidines with molluscicidal properties, demonstrating the chemical versatility of thiazole and pyrimidine derivatives (El-Bayouki & Basyouni, 1988).

Biological Activities

Several studies have explored the biological activities of thiazole and pyrimidine derivatives. For example, novel transformations of amino and carbonyl/nitrile groups in Gewald thiophenes have been studied for thienopyrimidine synthesis, revealing insights into the synthetic versatility and potential biological applications of these compounds (Pokhodylo et al., 2010). Moreover, certain N-(pyrimidin-4-yl)thiazol-2-amine derivatives have been synthesized and evaluated as dual-action hypoglycemic agents, indicating the potential therapeutic applications of these chemicals (Song et al., 2011).

Antimicrobial and Anti-Inflammatory Activities

Research has also shown that new pyrimidine and thiophene derivatives exhibit antimicrobial and anti-inflammatory activities. Synthesis, characterization, and evaluation of these compounds have highlighted their potential as antibiotic and anti-inflammatory agents (Lahsasni et al., 2018). Additionally, the discovery of new apoptosis-inducing agents for breast cancer based on ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate demonstrates the potential cancer therapeutic applications of these compounds (Gad et al., 2020).